Cas no 411221-53-9 (3-Hydroxy Citalopram)

• Product Name: 3-Hydroxy Citalopram
• CAS No: 411221-53-9
• MF: C₂₀H₂₁FN₂O₂
• MW: 340.391348600388
• CID: 1059990
• PubChem ID: 11267809
• Update Time: 2025-09-23

3-Hydroxy Citalopram Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy Citalopram
• 1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-3-hydroxy-3H-2-benzofuran-5-carbonitrile
• UNII-N6MF4568AR
• 411221-53-9
• starbld0029260
• 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-3-hydroxy-1,3-dihydroisobenzofuran-5-carbonitrile
• CITALOPRAM HYDROCHLORIDE IMPURITY B [EP IMPURITY]
• 1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-3-hydroxy-5-isobenzofurancarbonitrile
• Citalopram hydrobromide impurity B [EP]
• Q27284623
• 1-(3-Dimethylaminopropyl)-1-(4-fluorophenyl)-3-hydroxy-1,3-dihydroisobenzofuran-5-carbonitrile
• Citalopram hydrobromide specified impurity B [EP]
• N6MF4568AR
• Citalopram hydrochloride impurity B [EP]
• CITALOPRAM HYDROBROMIDE IMPURITY B [EP IMPURITY]
• 5-Isobenzofurancarbonitrile, 1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-3-hydroxy-; 1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-3-hydroxy-5-isobenzofurancarbonitrile; 1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)-3-hydroxy-1,3-dihydroiso-benzofuran-5-carbonitrile; 3-Hydroxy Citalopram; 3-Hydroxycitalopram
• Citalopram EP Impurity B
• 5-Isobenzofurancarbonitrile, 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydro-3-hydroxy-
• 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-3-oxidanyl-3h-2-benzofuran-5-carbonitrile
• DTXSID301116847
• Citalopram hydrochloride specified impurity B [EP]

• Inchi： 1S/C20H21FN2O2/c1-23(2)11-3-10-20(15-5-7-16(21)8-6-15)18-9-4-14(13-22)12-17(18)19(24)25-20/h4-9,12,19,24H,3,10-11H2,1-2H3
• InChI Key： LJPQJFHBFOOIHE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C2C=CC(C#N)=CC=2C(O)O1)CCCN(C)C

Computed Properties

• Exact Mass: 340.15900
• Monoisotopic Mass: 340.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.071 g/l) (25 º C),
• PSA: 56.49000
• LogP: 3.30388